2,4-Dichloropyrido[3,2-D]pyrimidine

• IUPAC Name: 2,4-dichloropyrido[3,2-d]pyrimidine
• InChI: InChI=1S/C7H3Cl2N3/c8-6-5-4(2-1-3-10-5)11-7(9)12-6/h1-3H
• InChI Key: UVVFNZJVLRJSMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=NC(=N2)Cl)Cl)N=C1
• Molecular Formula: C7H3Cl2N3
• DSSTOX Substance ID: DTXSID70474714
• Molecular Weight: 200.02 g/mol
• CAS RN: 39551-54-7

Description

2,4-Dichloropyrido[3,2-D]pyrimidine is a chemical compound with the molecular formula C7H3Cl2N3 and a molecular weight of 200.03. It is a solid substance that is stored in an inert atmosphere, preferably in a freezer under -20°C.

Molecular Structure Analysis

The molecular structure of 2,4-Dichloropyrido[3,2-D]pyrimidine consists of a pyrimidine ring fused with a pyridine ring. The pyrimidine ring contains two nitrogen atoms, while the pyridine ring contains one nitrogen atom. The compound has two chlorine atoms attached, which may influence its reactivity and interactions with other molecules.

Physical And Chemical Properties Analysis

2,4-Dichloropyrido[3,2-D]pyrimidine is a solid substance with a molecular weight of 200.03. It is recommended to be stored in an inert atmosphere, preferably in a freezer under -20°C.

Scientific Research Applications

• Selective Bifunctionalization in Organic Synthesis : This compound is used for selective disubstitution processes, notably in Suzuki and Stille cross-coupling reactions. The monosubstituted compound, 4-tert-butylamino-2-chloro-pyrido[2,3-d]pyrimidine, can be synthesized with high yields through these methods (Lavecchia, Berteina‐Raboin, & Guillaumet, 2005).

• Synthesis of Highly Functionalized Derivatives : Another application is in the efficient and original synthesis of various 2-substituted pyrido(3,2-d)pyrimidines. This involves a regioselective pallado-dehalogenation leading to 2-chloropyrido(3,2-d)pyrimidine, which is then used in SNAr and palladium-catalyzed cross-coupling reactions (Tikad et al., 2009).

• Access to Dissymmetric Derivatives : The compound is central to the first access to dissymmetric 2,4-di(het)aryl-pyrido[3,2-d]pyrimidines. This involves palladium-catalyzed reactions with regioselective chlorine discrimination, opening new pathways in the synthesis of various bis-functionalized pyrimidine series (Tikad et al., 2007).

• One-Pot Synthesis Methods : Efficient one-pot synthesis methods for creating 2,4-disubstituted pyrido[3,2-d]pyrimidines have also been developed, showcasing the versatility of this compound in complex organic syntheses (Tikad et al., 2009).

• Synthesis of Antitumor Agents : In medicinal chemistry, it has been used in the synthesis of 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, a potent lipid-soluble inhibitor of mammalian dihydrofolate reductase with significant activity against certain cancers (Grivsky et al., 1980).

Safety and Hazards

2,4-Dichloropyrido[3,2-D]pyrimidine is considered hazardous. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes. Personal protective equipment and chemical impermeable gloves should be used when handling this compound.

Mechanism of Action

Target of Action

Pyridopyrimidine derivatives have been studied for their therapeutic potential, and they have shown a wide range of biological activities .

Mode of Action

It’s known that the degree of lipophilicity of a drug, ie, its affinity for a lipid environment, allows it to diffuse easily into cells . This property could influence the interaction of 2,4-Dichloropyrido[3,2-D]pyrimidine with its targets.

Pharmacokinetics

Its degree of lipophilicity could influence its bioavailability, as lipophilic drugs tend to have better absorption and distribution profiles .

Result of Action

Pyridopyrimidine derivatives have been associated with a wide range of biological activities, suggesting that they could have multiple effects at the molecular and cellular levels .

Action Environment

Factors such as temperature and ph could potentially affect the stability and efficacy of the compound .

Q & A

Q1: What makes 2,4-dichloropyrido[3,2-d]pyrimidine a valuable starting material in organic synthesis?

A: 2,4-Dichloropyrido[3,2-d]pyrimidine serves as a highly valuable starting material due to its regioselective reactivity. This means that the two chlorine atoms on the molecule exhibit different reactivities, allowing chemists to selectively replace them with various other atoms or groups. [, ] This selectivity is key to building complex molecules with precise control over their structure.

Q2: Can you provide an example of how the reactivity of 2,4-dichloropyrido[3,2-d]pyrimidine is exploited in synthesis?

A: Absolutely. Research demonstrates that 2,4-dichloropyrido[3,2-d]pyrimidine can undergo regioselective palladium-catalyzed dehalogenation. [] This reaction selectively removes one specific chlorine atom, yielding 2-chloropyrido[3,2-d]pyrimidine. This intermediate can then be further functionalized through various reactions, including Suzuki-Miyaura cross-coupling, to introduce a wide range of substituents at the 2-position.

Q3: What types of pyrido[3,2-d]pyrimidine derivatives have been successfully synthesized using 2,4-dichloropyrido[3,2-d]pyrimidine as a starting material?

A: Studies showcase the successful synthesis of diverse pyrido[3,2-d]pyrimidine derivatives using 2,4-dichloropyrido[3,2-d]pyrimidine. Researchers have successfully prepared 2,4-di(het)aryl pyrido[3,2-d]pyrimidines, which contain two aryl groups (potentially with heteroatoms) attached to the 2 and 4 positions. Additionally, 2,4-diamino pyrido[3,2-d]pyrimidines, bearing two amino groups at those positions, have also been synthesized. [] These diverse products highlight the versatility of 2,4-dichloropyrido[3,2-d]pyrimidine as a building block for accessing various pyrido[3,2-d]pyrimidine derivatives.